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Compound of Interest

Compound Name: 3-Fluorobenzaldehyde

Cat. No.: B1666160 Get Quote

An In-depth Technical Guide to the Safe Handling of 3-Fluorobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 3-
Fluorobenzaldehyde (CAS No. 456-48-4), a key aromatic aldehyde utilized in organic

synthesis, pharmaceuticals, and material science.[1] Adherence to these guidelines is critical to

ensure the safety of laboratory personnel and the integrity of research.

Chemical and Physical Properties
3-Fluorobenzaldehyde is a colorless to light yellow liquid.[1] It is a member of the

benzaldehyde class, substituted with a fluorine atom at the 3-position.[2][3]

Table 1: Physical and Chemical Properties of 3-Fluorobenzaldehyde
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Property Value Source(s)

Molecular Formula C₇H₅FO [1][2][4]

Molecular Weight 124.11 g/mol [1][2][4]

Appearance Colorless to light yellow liquid [1]

Boiling Point 173 °C [5]

66-68 °C / 20 mmHg [1][3][6]

Melting Point -10 °C [5]

Flash Point 56 °C / 132.8 °F (closed cup) [5][6][7]

Density 1.17 g/mL at 25 °C [1][6]

Refractive Index n20/D 1.518 [1][3][6]

Purity ≥ 97%

Hazard Identification and Classification
3-Fluorobenzaldehyde is classified as a hazardous chemical.[7] It is a flammable liquid and

vapor, causes skin and serious eye irritation, and may cause respiratory irritation.[2][7][8] It is

also harmful if swallowed.[2][7][9]

Table 2: GHS Hazard Classification for 3-Fluorobenzaldehyde
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Classification
Hazard Class and
Category

Hazard Statement

Physical Hazard
Flammable liquids (Category

3)

H226: Flammable liquid and

vapor[2][7][8]

Health Hazards
Acute toxicity, oral (Category

4)
H302: Harmful if swallowed[2]

Skin Corrosion/Irritation

(Category 2)

H315: Causes skin irritation[2]

[7][8]

Serious Eye Damage/Eye

Irritation (Category 2)

H319: Causes serious eye

irritation[2][7][8]

Specific target organ toxicity

(single exposure) (Category 3)

H335: May cause respiratory

irritation[2][7][8]

Signal Word: Warning[2][6][7][8]

Table 3: NFPA 704 Diamond Ratings

Category Rating Description

Health (Blue) 2

Intense or continued but not

chronic exposure could cause

temporary incapacitation or

possible residual injury.[8]

Flammability (Red) 2

Must be moderately heated or

exposed to relatively high

ambient temperature before

ignition can occur.[8]

Instability (Yellow) 0

Normally stable, even under

fire exposure conditions, and is

not reactive with water.[7]

Special (White) N/A No special hazards indicated.
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Experimental Protocols
The quantitative data presented in this guide, such as flash point and toxicity values, are

determined using standardized experimental protocols. These methods are typically

established by international bodies like the Organisation for Economic Co-operation and

Development (OECD) or national standards organizations such as the American Society for

Testing and Materials (ASTM) and the German Institute for Standardization (DIN).

For example, the flash point is reported as determined by DIN 51755 Part 1, a standard closed-

cup method.[6] Acute toxicity studies follow specific OECD guidelines (e.g., OECD 420, 423, or

425 for oral toxicity). These protocols are detailed, copyrighted documents available from the

respective standards organizations and are not reproduced here. All handling and experiments

involving 3-Fluorobenzaldehyde should be conducted based on a thorough risk assessment

specific to the planned procedure.

Safety and Handling Precautions
Engineering Controls
Work with 3-Fluorobenzaldehyde should be conducted in a well-ventilated area, preferably

within a chemical fume hood.[10][11] Use explosion-proof electrical, ventilating, and lighting

equipment.[7][12] Eyewash stations and safety showers must be in close proximity to the

workstation.[7][11][12]

Personal Protective Equipment (PPE)
A comprehensive PPE program is mandatory when handling this chemical.

Eye/Face Protection: Wear chemical safety goggles or a face shield.[8] All eye and face

protection must comply with OSHA's 29 CFR 1910.133 or European Standard EN166.[7][11]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to

prevent skin exposure.[7][13] Impervious clothing and flame-retardant antistatic protective

clothing are recommended.[8]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[7][10] A full-face supplied-

air respirator may be required for the sole means of protection.[8]
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Handling Procedures
Avoid all personal contact, including inhalation of vapors or mist.[8][13][14] Do not eat, drink, or

smoke in handling areas.[7][13] Wash hands and any exposed skin thoroughly after handling.

[7][8] Keep the chemical away from heat, sparks, open flames, and other ignition sources.[7][8]

[15] Use only non-sparking tools and take precautionary measures against static discharge by

grounding and bonding containers and receiving equipment.[7][10][15]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[7][8][10] Containers

that have been opened must be carefully resealed and kept upright to prevent leakage.[8] Keep

away from incompatible materials such as strong oxidizing agents, strong bases, and strong

reducing agents.[7][10][16]

Emergency Procedures
First Aid Measures
Immediate medical attention is required in case of exposure. Always show the Safety Data

Sheet (SDS) to the attending physician.[8]

Inhalation: Remove the person to fresh air.[7][8][10] If breathing is difficult, give oxygen.[7]

[10] If not breathing, give artificial respiration.[7][8][10] Do not use mouth-to-mouth

resuscitation.[10]

Skin Contact: Immediately remove all contaminated clothing.[8][13] Flush skin with plenty of

soap and water for at least 15 minutes.[10][16]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[10][16] Remove contact lenses if present

and easy to do.[8]

Ingestion: Do NOT induce vomiting.[8][10] If the person is conscious and alert, rinse their

mouth with water and have them drink 2-4 cupfuls of milk or water.[10] Never give anything

by mouth to an unconscious person.[8]

Fire-Fighting Measures
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[7][8][10]

Unsuitable Extinguishing Media: Do not use a water jet, as it may spread the fire.[8]

Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash

back.[10][17] Containers may explode when heated.[10] Hazardous combustion products

include carbon monoxide, carbon dioxide, and hydrogen fluoride.[7][10][14]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[7][10][11]

Accidental Release Measures
Personal Precautions: Remove all sources of ignition.[8][10] Ensure adequate ventilation.[8]

Avoid breathing vapors and contact with skin and eyes.[13]

Environmental Precautions: Prevent the substance from entering drains or waterways.[8]

Containment and Cleaning: Absorb the spill with an inert, non-combustible material (e.g.,

sand, earth, vermiculite).[8][10] Collect the material using spark-proof tools and place it in a

suitable, labeled container for disposal.[10][13]

Toxicological Information
The toxicological properties of 3-Fluorobenzaldehyde have not been fully investigated.[10]

Available data indicates it is harmful if swallowed and causes skin, eye, and respiratory

irritation.[9] No component of this product at levels greater than or equal to 0.1% is identified as

a probable, possible, or confirmed human carcinogen by IARC.[8]

Disposal Considerations
Dispose of surplus and non-recyclable solutions through a licensed disposal company.[8]

Waste materials must be disposed of in accordance with national and local regulations.[8] Do

not mix with other waste.[8] Uncleaned containers should be handled as the product itself.[8]

Visualized Workflows
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The following diagrams illustrate key safety workflows for handling 3-Fluorobenzaldehyde.

Safe Handling Workflow for 3-Fluorobenzaldehyde
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Caption: A logical workflow for the safe handling of 3-Fluorobenzaldehyde.

Emergency Response for 3-Fluorobenzaldehyde Exposure
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Caption: A protocol for emergency response following exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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